3,3-dimethyl-2,3-dihydro-1H-inden-1-amine

Specification

• CAS No.: 223754-16-3
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 3,3-dimethyl-1,2-dihydroinden-1-amine
• Standard InChI: InChI=1S/C11H15N/c1-11(2)7-10(12)8-5-3-4-6-9(8)11/h3-6,10H,7,12H2,1-2H3
• Standard InChI Key: FVTHKMZSEWUHSO-UHFFFAOYSA-N
• SMILES: CC1(CC(C2=CC=CC=C21)N)C
• Canonical SMILES: CC1(CC(C2=CC=CC=C21)N)C

Introduction

Structural and Molecular Characteristics

Core Architecture and Stereochemistry

3,3-Dimethyl-2,3-dihydro-1H-inden-1-amine consists of a bicyclic framework comprising a five-membered dihydroindenyl ring fused to a benzene ring. The amino group (-NH$_2$) is positioned at the 1-carbon of the indene system, while two methyl groups (-CH$_3$) occupy the 3-carbon, creating a sterically congested environment. The compound’s IUPAC name, 3,3-dimethyl-1,2-dihydroinden-1-amine, reflects this substitution pattern.

Key structural descriptors include:

• SMILES: CC1(CC(C2=CC=CC=C21)N)C

• InChIKey: FVTHKMZSEWUHSO-UHFFFAOYSA-N

• Canonical SMILES: CC1(CC(C2=CC=CC=C21)N)C

The rigid bicyclic system imposes conformational constraints, influencing reactivity and intermolecular interactions. Notably, the enantiomeric form $(1R)$-3,3-dimethyl-2,3-dihydro-1H-inden-1-amine (PubChem CID: 79837184) has been documented, highlighting the compound’s stereochemical versatility.

Spectroscopic and Computational Data

Predicted collision cross-section (CCS) values for various adducts provide insights into the compound’s gas-phase behavior:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	162.12773	134.3
[M+Na]+	184.10967	146.3
[M+NH4]+	179.15427	146.0
[M-H]-	160.11317	137.9

These values, derived from ion mobility spectrometry simulations, suggest moderate molecular rigidity consistent with the bicyclic scaffold.

Synthetic Methodologies

Catalytic Hydrogenation Route

A documented synthesis involves the hydrogenation of 3,3-dimethyl-6-nitro-1-indanone using palladium hydroxide on carbon (Pd(OH)$_2$/C) under acidic conditions:

Reaction Conditions:

• Catalyst: 10 wt% Pd(OH)$_2$/C

• Acid: Methanesulfonic acid (MeSO$_3$H)

• Pressure: 50 psi H$_2$ (≈2585.81 Torr)

• Solvent: Methanol

• Time: 1.5 hours

Procedure:

• The nitro precursor (1.0 g, 4.8 mmol) is combined with Pd(OH)$_2$/C (0.52 g) in methanol (2 mL) and MeSO$_3$H (0.4 mL, 6.2 mmol).

• Hydrogenation at 50 psi yields the amine product after filtration and purification via flash chromatography (100% ethyl acetate).

• The process achieves a 44% yield (0.34 g, 2.1 mmol).

This method highlights the challenges of nitro group reduction in sterically hindered systems, necessitating acidic conditions to protonate the amine and prevent catalyst poisoning.

Stereochemical Considerations

The synthesis of enantiomerically pure forms, such as the $(1R)$-configuration, remains unexplored in the literature. Chiral resolution techniques or asymmetric catalysis could potentially address this gap, leveraging the compound’s planar chirality.

Comparison with Related Compounds

Compound	Structure	Key Differences
1-Aminoindane	No methyl groups	Higher polarity
3-Methyl-1H-inden-1-amine	Monomethyl substitution	Reduced steric hindrance
$(1R)$-Enantiomer	Mirror-image configuration	Potential chiral selectivity

The dimethyl groups in 3,3-dimethyl-2,3-dihydro-1H-inden-1-amine confer enhanced lipophilicity compared to simpler indenamines, impacting solubility and intermolecular interactions.